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Compound of Interest

Compound Name: Methyl 3-methoxy-4-nitrobenzoate

Cat. No.: B1346451

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry of Methyl
3-methoxy-4-nitrobenzoate (CoHoNOs), a compound of interest in various chemical and
pharmaceutical research domains. This document details its electron ionization (EI) mass
spectrum, fragmentation patterns, and a standardized experimental protocol for its analysis.

Compound Information

Methyl 3-methoxy-4-nitrobenzoate is an organic compound with a molecular weight of
211.17 g/mol .[1] Its structure, featuring a nitro group and a methoxy group on the benzene
ring, gives rise to a characteristic fragmentation pattern under mass spectrometric analysis.

Property Value

Molecular Formula CoHoNOs

Molecular Weight 211.17 g/mol [1]

CAS Number 5081-37-8[1]

IUPAC Name Methyl 3-methoxy-4-nitrobenzoate[1]

Electron lonization Mass Spectrometry Data
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The mass spectrum of Methyl 3-methoxy-4-nitrobenzoate obtained via electron ionization
(El) reveals several key fragments. The data presented in the following table is derived from
the NIST Mass Spectrometry Data Center.[1]

m/z Relative Intensity (%) Proposed Fragment lon
211 45 [M]* (Molecular lon)

181 100 [M - NOJ*

180 30 [M - OCH3]*

165 35 [M - NO]*

151 20 [M - COOCHs]*

135 55 [C7H503]*

107 25 [C7H7O]*

77 30 [CeHs]*

51 20 [CaHs]*

Fragmentation Pathway

Under electron ionization, Methyl 3-methoxy-4-nitrobenzoate undergoes a series of
fragmentation events. The primary fragmentations involve the loss of the nitro and methoxy
groups and their components. A proposed fragmentation pathway is illustrated below. The
mass spectral fragmentation of aromatic nitro compounds is typically influenced by the position
of the nitro group and other substituents, with common pathways including the loss of the nitro
group (NO2), a neutral oxygen atom (O), or nitric oxide (NO).
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Caption: Proposed fragmentation pathway of Methyl 3-methoxy-4-nitrobenzoate.

Experimental Protocols

A standard protocol for the analysis of Methyl 3-methoxy-4-nitrobenzoate using Gas
Chromatography-Mass Spectrometry (GC-MS) with an Electron lonization (EIl) source is

provided below.

Sample Preparation

» Dissolution: Accurately weigh and dissolve 1-2 mg of Methyl 3-methoxy-4-nitrobenzoate in
1 mL of a high-purity volatile solvent such as methanol or dichloromethane.

 Dilution: Dilute the stock solution to a final concentration suitable for GC-MS analysis,

typically in the range of 10-100 pg/mL.

Gas Chromatography (GC) Conditions

« Injector: Split/splitless injector, operated in splitless mode at 250°C.

e Column: A 30 m x 0.25 mm internal diameter, 0.25 um film thickness, fused-silica capillary
column with a nonpolar stationary phase (e.g., 5% phenyl-methylpolysiloxane).

e Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.
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e Oven Temperature Program:
o Initial temperature: 70°C, hold for 2 minutes.
o Ramp: Increase at a rate of 15°C/min to 280°C.

o Final hold: Maintain at 280°C for 5-10 minutes.

Mass Spectrometry (MS) Conditions

« lonization Mode: Electron lonization (EI).

Electron Energy: 70 eV.[2]

lon Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Mass Range: Scan from m/z 40 to 350.

The following diagram illustrates the general experimental workflow for the GC-MS analysis of
Methyl 3-methoxy-4-nitrobenzoate.
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Caption: General workflow for GC-MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Mass Spectrometry of Methyl 3-methoxy-4-
nitrobenzoate: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346451#mass-spectrometry-of-methyl-3-methoxy-4-
nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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